Cas no 21562-57-2 (1,11alpha,15s-trihydroxy-prost-13e-en-9-one)
1,11alpha,15s-trihydroxy-prost-13e-en-9-one Chemical and Physical Properties
Names and Identifiers
-
- 1,11alpha,15s-trihydroxy-prost-13e-en-9-one
- Prostaglandin E1 Alcohol
- 1-Decarboxy-1-hydroxymethyl-PGE1
- 1-HYDROXY PROSTAGLANDIN E1
- PGE1 alcohol
- TR4161
-
- Inchi: 1S/C20H36O4/c1-2-3-7-10-16(22)12-13-18-17(19(23)15-20(18)24)11-8-5-4-6-9-14-21/h12-13,16-18,20-22,24H,2-11,14-15H2,1H3/b13-12+/t16-,17+,18+,20+/m0/s1
- InChI Key: CMHCOGHTKXUQKW-KOAZGICHSA-N
- SMILES: O[C@@H]1CC([C@H](CCCCCCCO)[C@H]1/C=C/[C@H](CCCCC)O)=O
Computed Properties
- Exact Mass: 340.26100
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 13
Experimental Properties
- PSA: 77.76000
- LogP: 3.38280
1,11alpha,15s-trihydroxy-prost-13e-en-9-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P912170-5mg |
Prostaglandin E1 Alcohol |
21562-57-2 | 98% | 5mg |
¥4,423.50 | 2022-09-01 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21722-1mg |
Prostaglandin E1 Alcohol |
21562-57-2 | 98% | 1mg |
¥744.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21722-5mg |
Prostaglandin E1 Alcohol |
21562-57-2 | 98% | 5mg |
¥2834.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21722-10mg |
Prostaglandin E1 Alcohol |
21562-57-2 | 98% | 10mg |
¥4956.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21722-500ug |
Prostaglandin E1 Alcohol |
21562-57-2 | 98% | 500ug |
¥391.00 | 2023-09-09 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-224219-500µg |
Prostaglandin E1 Alcohol, |
21562-57-2 | 500µg |
¥256.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-224219A-1mg |
Prostaglandin E1 Alcohol, |
21562-57-2 | 1mg |
¥489.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-224219-500 µg |
Prostaglandin E1 Alcohol, |
21562-57-2 | 500µg |
¥256.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-224219A-1 mg |
Prostaglandin E1 Alcohol, |
21562-57-2 | 1mg |
¥489.00 | 2023-07-10 | ||
| 1PlusChem | 1P00BCMN-1mg |
1,11alpha,15S-Trihydroxy-prost-13E-en-9-one |
21562-57-2 | ≥99% | 1mg |
$53.00 | 2025-02-25 |
1,11alpha,15s-trihydroxy-prost-13e-en-9-one Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 1,11alpha,15s-trihydroxy-prost-13e-en-9-one
Research Update on 1,11alpha,15s-Trihydroxy-prost-13e-en-9-one (CAS: 21562-57-2): Recent Advances and Applications
The compound 1,11alpha,15s-trihydroxy-prost-13e-en-9-one (CAS: 21562-57-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its structural similarity to prostaglandins and its potential therapeutic applications. Recent studies have focused on elucidating its biological activities, synthetic pathways, and clinical relevance, providing new insights into its role in inflammation, immune modulation, and tissue repair.
A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 1,11alpha,15s-trihydroxy-prost-13e-en-9-one, demonstrating its ability to inhibit cyclooxygenase-2 (COX-2) with higher selectivity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The research team utilized molecular docking simulations and in vitro assays to validate its mechanism of action, suggesting its potential as a safer alternative for chronic inflammatory conditions.
In parallel, advancements in synthetic chemistry have enabled more efficient production of this compound. A recent Organic Letters publication (2024) detailed a novel enzymatic cascade reaction that significantly improves the yield and purity of 1,11alpha,15s-trihydroxy-prost-13e-en-9-one, addressing previous challenges in large-scale synthesis. This breakthrough is expected to accelerate preclinical evaluations and facilitate future commercialization.
Emerging preclinical data also highlight its neuroprotective effects. A collaborative study between academic and industry researchers (2024) reported that 1,11alpha,15s-trihydroxy-prost-13e-en-9-one promotes neuronal survival in models of ischemic stroke by modulating mitochondrial function and reducing oxidative stress. These findings position the compound as a promising candidate for neurodegenerative disease therapeutics.
Despite these advancements, challenges remain in optimizing pharmacokinetics and minimizing off-target effects. Ongoing research aims to develop derivatives with enhanced bioavailability, as discussed in a recent review in Expert Opinion on Drug Discovery (2024). The integration of computational modeling and high-throughput screening is expected to drive further innovation in this area.
In conclusion, 1,11alpha,15s-trihydroxy-prost-13e-en-9-one represents a multifaceted molecule with expanding therapeutic potential. Continued interdisciplinary collaboration will be crucial to translate these discoveries into clinical applications, particularly for inflammation-related disorders and neuroprotection.
21562-57-2 (1,11alpha,15s-trihydroxy-prost-13e-en-9-one) Related Products
- 363-24-6(Prostaglandin E2)
- 27415-25-4(8-Isoprostaglandin E2)
- 21003-46-3(8-Isoprostaglandin E1)
- 745-65-3(Prostaglandin E1)
- 24570-01-2(11-Epiprostaglandin E1)
- 38873-82-4(15(R)\u200b-\u200bProstaglandin E2)
- 38310-90-6(Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-9-oxo-, (5Z,11b,13E,15S)- (9CI))
- 36150-00-2(5-trans-Prostaglandin E2)
- 119008-22-9(5,6-DIHYDRO PGE3)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)